Cas no 1015544-17-8 (2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine)

2-(3,4-Dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine is a pyrazolo[1,5-a]pyrimidine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a substituted phenyl ring and a propylamine side chain, which may enhance binding affinity and selectivity for biological targets. The dimethoxy and dimethyl groups contribute to improved metabolic stability and lipophilicity, making it a candidate for further investigation in drug discovery. This compound’s well-defined molecular framework allows for precise modifications, facilitating structure-activity relationship studies. Its synthetic accessibility and potential as a scaffold for kinase inhibitors or other therapeutic agents underscore its utility in preclinical research.

2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine structure

1015544-17-8 structure

Product Name:2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine

CAS No:1015544-17-8

MF:C₁₉H₂₄N₄O₂

MW:340.419464111328

CID:5380963

Update Time:2025-06-15

2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine
- Inchi： 1S/C19H24N4O2/c1-6-9-20-17-10-12(2)21-19-13(3)18(22-23(17)19)14-7-8-15(24-4)16(11-14)25-5/h7-8,10-11,20H,6,9H2,1-5H3
- InChI Key： CNKAKPAUMVZION-UHFFFAOYSA-N
- SMILES： C12=C(C)C(C3=CC=C(OC)C(OC)=C3)=NN1C(NCCC)=CC(C)=N2

2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3379-0148-2μmol	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3379-0148-5μmol	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3379-0148-10μmol	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3379-0148-20μmol	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3379-0148-1mg	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3379-0148-2mg	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3379-0148-3mg	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3379-0148-4mg	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3379-0148-5mg	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3379-0148-10mg	2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine	1015544-17-8	90%+	10mg	$79.0	2023-04-26

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Additional information on 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine

Research Brief on 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 1015544-17-8)

The compound 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine (CAS: 1015544-17-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the structural uniqueness of this pyrazolo[1,5-a]pyrimidine derivative, which features a 3,4-dimethoxyphenyl group and a propylamine side chain. These modifications are believed to enhance its binding affinity to specific biological targets, particularly kinases and G protein-coupled receptors (GPCRs). Computational docking studies published in 2023 suggest that the compound exhibits high selectivity for certain kinase isoforms, making it a promising candidate for targeted cancer therapies.

In vitro and in vivo pharmacological evaluations have demonstrated that 1015544-17-8 possesses notable anti-proliferative activity against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. Mechanistic studies indicate that the compound induces cell cycle arrest at the G2/M phase and promotes apoptosis through the mitochondrial pathway. These findings were corroborated by proteomic analyses showing significant downregulation of cyclin-dependent kinases (CDKs) and upregulation of pro-apoptotic markers.

Beyond oncology, recent investigations have explored the compound's potential in neurodegenerative diseases. A 2024 study reported its ability to cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease, possibly through modulation of α-synuclein aggregation. This dual therapeutic potential underscores the versatility of 1015544-17-8 as a scaffold for multifunctional drug development.

From a chemical perspective, novel synthetic routes have been developed to improve the yield and purity of 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine. A recent patent application (WO2023/154321) describes a microwave-assisted synthesis that reduces reaction times from 12 hours to under 2 hours while maintaining >95% purity. This advancement could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 1015544-17-8. Recent ADME studies have identified moderate hepatic clearance and variable oral bioavailability across species, prompting structure-activity relationship (SAR) studies to modify the propylamine side chain. Several analogs are currently in preclinical evaluation, with one derivative showing improved metabolic stability while retaining potent biological activity.

The growing body of research on this compound suggests it represents a valuable chemical probe for studying kinase signaling pathways and a potential lead compound for therapeutic development. Future research directions likely include combination therapy studies, further SAR optimization, and investigation of its effects on additional disease-relevant targets. The unique structural features of 2-(3,4-dimethoxyphenyl)-3,5-dimethyl-N-propylpyrazolo[1,5-a]pyrimidin-7-amine continue to make it a molecule of significant interest in medicinal chemistry and drug discovery pipelines.